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Compound of Interest

Compound Name: Ethyl glycolate

Cat. No.: B046733

Essential Safety and Handling Guide for Ethyl
Glycolate

This guide provides immediate, essential safety protocols and logistical information for handling
Ethyl glycolate in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Hazard Identification and Summary

Ethyl glycolate is a combustible liquid that can cause significant irritation to the skin, eyes, and

respiratory system.[1][2][3] Adherence to strict safety protocols is mandatory to mitigate these
risks.
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Hazard Type Description

GHS Classification

Physical Hazard Combustible Liquid.[2][4]

Flammable liquids, Category 4.
[2]

Causes serious eye irritation.

[1](21[3]

Health Hazard

Serious Eye Damage/Eye
Irritation, Category 2.[2][4]

Skin Corrosion/Irritation,

Causes skin irritation.[1][2][3]
Category 2.[2][4]

] Specific target organ toxicity -
May cause respiratory

irritation.[1][2][3]

(single exposure), Category 3.

[2]14]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Ethyl glycolate to prevent

exposure.[4][5]
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Body Part

Required PPE

Specifications & Best
Practices

Eyes/Face

Safety Goggles / Face Shield

Wear chemical safety goggles
that meet European Standard
EN166 or OSHA regulations in
29 CFR 1910.133.[4] Aface
shield may be required for

splash hazards.

Skin/Hands

Chemical-Resistant Gloves

Handle with impervious gloves.
[6] Dispose of contaminated
gloves after use according to
good laboratory practices.[7]
Wash and dry hands
thoroughly after handling.

Body

Protective Clothing / Lab Coat

Wear appropriate protective
clothing and a laboratory coat
to prevent skin exposure.[2][4]
Ensure clothing covers as

much skin as possible.

Respiratory

None (with proper ventilation)

Under normal use with
adequate engineering controls
(e.g., a fume hood), respiratory
protection is not required.[2][4]
If ventilation is insufficient, use
a NIOSH-approved respirator.

[5]

Operational Plan: From Receipt to Disposal

This section provides a step-by-step procedural guide for the safe handling and disposal of

Ethyl glycolate.

Step 1: Preparation and Engineering Controls
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Verify Ventilation: Always handle Ethyl glycolate in a well-ventilated area. A properly
operating chemical fume hood is strongly recommended.[6][7]

Safety Equipment Check: Before starting work, ensure that a safety shower and an eyewash
station are readily accessible and in good working order.[4]

Review SDS: Thoroughly read the Safety Data Sheet (SDS) for Ethyl glycolate before use.
[7]

Remove Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks,
and other sources of ignition as it is a combustible liquid.[2][4]

Step 2: Safe Handling Protocol

Don PPE: Put on all required PPE as specified in the table above.

Avoid Contact: Prevent direct contact with skin and eyes.[2][7] Do not breathe in vapors,
mists, or sprays.[2][4]

Container Management: Keep the container tightly closed when not in use to minimize vapor
release.[2][7]

Storage: Store the container in a dry, cool, and well-ventilated place.[2][4] Keep it away from
incompatible materials such as strong oxidizing agents and strong bases.[4]

Step 3: Emergency Procedures

Immediate and appropriate responses to exposure or spills are critical.

First Aid Measures
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Exposure Route Immediate Action

Immediately rinse eyes cautiously with plenty of
water for at least 15 minutes, making sure to

Eye Contact rinse under the eyelids. Remove contact lenses
if present and easy to do. Seek immediate

medical attention.[2][4]

Take off all contaminated clothing immediately.
) Wash the affected area with plenty of soap and
Skin Contact o .
water. If skin irritation occurs, get medical

advice.[2][4]

Move the person to fresh air and keep them

comfortable for breathing. If the person is not

Inhalation ) ] o o
breathing, provide artificial respiration. If you
feel unwell, call a poison center or doctor.[2][4]
Do NOT induce vomiting.[1] Clean the mouth
) with water and seek immediate medical
Ingestion

attention. Never give anything by mouth to an

unconscious person.[1]

Spill Response Plan

Evacuate: Immediately clear the area of all personnel.
o Ventilate: Ensure the spill area is well-ventilated.

o Contain Spill: Use an inert, non-combustible absorbent material like sand, earth, or
vermiculite to soak up the spill.[2][8]

o Collect Waste: Carefully collect the absorbed material and place it into a suitable, closed,
and labeled container for hazardous waste disposal.[2][7]

o Decontaminate: Wash the spill site after the material has been completely picked up.

e Prevent Entry into Drains: Do not allow the chemical or cleanup materials to enter drains or
waterways.[2][7]
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Step 4: Disposal Plan

Waste containing Ethyl glycolate is classified as hazardous waste and must be disposed of
accordingly.[2]

o Waste Collection: Collect all Ethyl glycolate waste, including contaminated absorbent
materials, in a designated, closed container.

o Labeling: Clearly label the waste container as "Hazardous Waste" and include the chemical
name "Ethyl Glycolate."

» Disposal: Dispose of the contents and the container at an approved waste disposal plant.[2]
[4] This must be done in accordance with all local, state, and federal regulations. Never pour
Ethyl glycolate down the drain.[9]

Workflow for Handling Ethyl Glycolate
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Workflow for Safe Handling of Ethyl Glycolate

1. Preparation

Review SDS

'

Check Engineering Controls
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i

Don Required PPE

2. Handlin%& Storage

Handle Chemical
(Avoid Contact & Ignition)

3. Emergency Response

Spill or
Exposure?

No s (Exposure)| Yes (Spill)
4
Store Properly | | | | Follow First Aid | _ | Execute Spill
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Voo y
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'
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Caption: Logical workflow for the safe handling of Ethyl glycolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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